Cas no 899981-62-5 (5-amino-1-(3-bromophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-(3-bromophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899981-62-5
• MF: C₁₈H₁₈BrN₅O
• MW: 400.27242231369
• CID: 5491886
• Update Time: 2025-05-25

5-amino-1-(3-bromophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-[(3-bromophenyl)methyl]-N-(3-ethylphenyl)triazole-4-carboxamide
• 5-amino-1-(3-bromophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H18BrN5O/c1-2-12-5-4-8-15(10-12)21-18(25)16-17(20)24(23-22-16)11-13-6-3-7-14(19)9-13/h3-10H,2,11,20H2,1H3,(H,21,25)
• InChI Key： TUABTIXVRNNHQH-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(Br)=C2)C(N)=C(C(NC2=CC=CC(CC)=C2)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-amino-1-(3-bromophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-amino-1-(3-bromophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 899981-62-5)

The compound 5-amino-1-(3-bromophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 899981-62-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including amino, bromo-substituted phenyl, ethylphenyl, and triazole moieties, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of triazole derivatives in the development of novel therapeutic agents. The triazole ring, known for its stability and bioactivity, has been incorporated into various pharmacophores to enhance binding affinity and metabolic stability. In particular, the 5-amino-1-(3-bromophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide structure exhibits promising characteristics that make it suitable for exploring new drug targets. The bromine substituent on the phenyl ring provides a handle for further derivatization via cross-coupling reactions, while the amino group offers opportunities for hydrogen bonding interactions with biological receptors.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The 1H-1,2,3-triazole core is a well-documented pharmacological moiety that has shown efficacy in various therapeutic areas, including antiviral, antibacterial, and anticancer applications. The combination of 3-bromophenyl and 3-ethylphenyl substituents introduces specific electronic and steric properties that can fine-tune the compound's interaction with biological targets. This structural diversity allows researchers to modulate key pharmacokinetic parameters such as solubility, permeability, and metabolic stability.

Current research in medicinal chemistry emphasizes the development of molecules with multifunctional properties. The 5-amino-1-(3-bromophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide molecule exemplifies this trend by integrating multiple pharmacologically relevant features into a single scaffold. Preliminary computational studies suggest that this compound may exhibit favorable binding interactions with enzymes and receptors involved in critical biological pathways. These interactions could potentially lead to the discovery of novel therapeutics targeting diseases such as cancer and inflammatory disorders.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the triazole ring via azide-alkyne cycloaddition followed by carboxamide introduction. The use of bromo-substituted phenyl intermediates facilitates subsequent functionalization through palladium-catalyzed cross-coupling reactions. Advanced synthetic methodologies have been employed to enhance reaction efficiency and minimize byproduct formation. These efforts are crucial for producing sufficient quantities of the compound for downstream biological testing.

In vitro studies have begun to explore the biological activity of 5-amino-1-(3-bromophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide. Initial assays have shown promising results in inhibiting certain enzymatic targets associated with disease progression. The compound's ability to interact with these targets suggests potential therapeutic benefits in conditions where these enzymes play a pivotal role. Further investigations are underway to elucidate the mechanism of action and assess off-target effects. These studies will provide valuable insights into the compound's pharmacological profile and its suitability for clinical development.

The integration of computational chemistry into drug discovery has significantly accelerated the process of identifying lead compounds. Molecular docking simulations have been performed using 5-amino-1-(3-bromophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide as a ligand against various protein targets. These simulations have helped predict binding affinities and identify key interaction points between the compound and its biological counterparts. Such computational approaches complement experimental efforts by providing rapid screening capabilities and guiding synthetic modifications to improve potency.

The future prospects for this compound are promising given its structural complexity and functional diversity. Researchers are exploring derivative libraries based on this scaffold to optimize pharmacological properties further. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) are being employed to refine the molecule's interaction with biological targets. These strategies aim to enhance efficacy while minimizing side effects, ultimately leading to more effective therapeutics.

In conclusion,5-amino-1-(3-bromophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 899981-62-5) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research in drug discovery. As advancements in synthetic methodologies and computational techniques continue to evolve,this compound holds great promise for addressing complex medical challenges in the years ahead.